Cas no 1592948-35-0 (2-amino-3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylpropanoic acid)

• Product Name: 2-amino-3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylpropanoic acid
• CAS No: 1592948-35-0
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 6003279
• PubChem ID: 116734985
• Update Time: 2025-06-15

2-amino-3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylpropanoic acid
• 2-amino-3-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]propanoic acid
• EN300-1858253
• 1592948-35-0

• Inchi： 1S/C9H14N4O2/c10-8(9(14)15)3-7-5-13(12-11-7)4-6-1-2-6/h5-6,8H,1-4,10H2,(H,14,15)
• InChI Key： PGQSHOPNZOISEG-UHFFFAOYSA-N
• SMILES： OC(C(CC1=CN(CC2CC2)N=N1)N)=O

Computed Properties

• Exact Mass: 210.11167570g/mol
• Monoisotopic Mass: 210.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 94Ų

Additional information on 2-amino-3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylpropanoic acid

Introduction to 2-Amino-3-1-(Cyclopropylmethyl)-1H-1,2,3-Triazol-4-ylpropanoic Acid (CAS No. 1592948-35-0)

2-Amino-3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylpropanoic acid (CAS No. 1592948-35-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique triazole and amino acid functionalities, holds potential for a variety of applications, particularly in the development of new therapeutic agents. The compound's structure and properties make it an intriguing candidate for further investigation in both academic and industrial settings.

The chemical structure of 2-amino-3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylpropanoic acid is composed of a triazole ring attached to a proline-like backbone. The cyclopropylmethyl group adds steric bulk and hydrophobicity, which can influence the compound's biological activity and pharmacokinetic properties. The amino acid moiety provides a versatile platform for further functionalization and conjugation with other biomolecules.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry due to their broad-spectrum biological activities. For instance, triazoles have been shown to exhibit antifungal, antiviral, and anticancer properties. The presence of the triazole ring in 2-amino-3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylpropanoic acid suggests that it may possess similar therapeutic potential. Additionally, the amino acid functionality can enhance the compound's solubility and bioavailability, making it a promising candidate for drug development.

In the context of drug discovery, 2-amino-3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylpropanoic acid has been evaluated for its ability to modulate various biological targets. One notable area of research involves its interaction with G protein-coupled receptors (GPCRs), which are key targets for many drugs on the market. Preliminary studies have indicated that this compound can selectively bind to specific GPCRs, potentially leading to novel treatments for diseases such as hypertension and diabetes.

Beyond its potential as a therapeutic agent, 2-amino-3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylpropanoic acid has also been explored for its use in chemical biology research. The compound's unique structure allows it to serve as a valuable tool for probing protein-protein interactions and signaling pathways. For example, it has been used in high-throughput screening assays to identify new targets and validate existing ones.

The synthesis of 2-amino-3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylpropanoic acid typically involves multistep procedures that leverage modern synthetic techniques such as click chemistry. Click chemistry is particularly well-suited for constructing triazole-containing molecules due to its high efficiency and reliability. This synthetic approach not only facilitates the production of the compound but also enables the rapid generation of analogs for structure-activity relationship (SAR) studies.

In terms of safety and toxicity profiles, preliminary data suggest that 2-amino-3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylpropanoic acid exhibits low toxicity at therapeutic concentrations. However, further preclinical studies are necessary to fully assess its safety and efficacy before advancing to clinical trials. These studies will likely involve in vitro assays to evaluate cytotoxicity and in vivo models to assess pharmacokinetics and pharmacodynamics.

The potential applications of 2-amino-3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylpropanoic acid extend beyond traditional small molecule therapeutics. Its unique chemical properties make it suitable for use in conjugate-based therapies such as antibody-drug conjugates (ADCs) and prodrugs. In these contexts, the compound can be linked to targeting moieties or delivery vehicles to enhance its specificity and efficacy at the site of action.

In conclusion, 2-amino-3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ypropanoic acid (CAS No. 1592948-35-0) represents an exciting new frontier in medicinal chemistry and pharmaceutical research. Its combination of structural features and biological activities positions it as a promising candidate for further development into novel therapeutic agents. As research continues to advance our understanding of this compound's properties and potential applications, it is likely that new opportunities will emerge for its use in both clinical settings and fundamental scientific investigations.